Cas no 2172120-35-1 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172120-35-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5974223
• PubChem ID: 165514301
• Update Time: 2025-06-14

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid
• EN300-1518694
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-2-methylpiperidine-4-carboxylic acid
• 2172120-35-1

• Inchi： 1S/C28H34N2O5/c1-18(26(31)30-15-13-20(27(32)33)16-19(30)2)8-7-14-29-28(34)35-17-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,18-20,25H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： OQJTUCWMDFCUGH-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2172120-35-1)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2172120-35-1) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpiperidine-4-carboxylic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and biotechnology.

One of the key features of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, offering excellent stability under basic conditions while being easily removable under mild acidic conditions. This property is critical for the stepwise assembly of peptides, a technique that has gained significant traction in the development of biologics and personalized medicine. As the demand for peptide-based drugs grows, compounds like this are becoming indispensable in laboratories worldwide.

In addition to its utility in peptide synthesis, CAS No. 2172120-35-1 is also being explored for its potential in structure-activity relationship (SAR) studies. The presence of the 2-methylpiperidine ring introduces conformational rigidity, which can enhance binding affinity to biological targets. This makes the compound particularly relevant in the design of GPCR-targeted drugs and enzyme inhibitors, areas that are currently at the forefront of pharmaceutical innovation. Researchers are leveraging such compounds to address unmet medical needs, including neurodegenerative diseases and metabolic disorders.

The synthesis and characterization of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid require advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the purity and structural integrity of the compound, which is paramount for its application in high-stakes research. The growing adoption of automated synthesis platforms has further streamlined the use of such intermediates, reducing human error and increasing reproducibility.

From an industrial perspective, the scalability of CAS No. 2172120-35-1 is a topic of significant interest. Manufacturers are investing in green chemistry approaches to produce this compound sustainably, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, which is increasingly prioritized by regulatory agencies and stakeholders. The compound’s compatibility with continuous flow chemistry techniques is another area of active research, offering potential cost and efficiency benefits.

Another emerging application of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid is in the field of bioconjugation. Its reactive functional groups enable the attachment of peptides to other biomolecules, such as antibodies or nanoparticles, for targeted drug delivery. This has profound implications for cancer therapy and diagnostic imaging, where precision and specificity are critical. As the field of theranostics evolves, the demand for versatile intermediates like this is expected to rise.

In summary, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2172120-35-1) is a multifaceted compound with broad applications in pharmaceutical research, peptide synthesis, and bioconjugation. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset for scientists tackling some of the most pressing challenges in medicine. As the industry continues to innovate, this compound is poised to play a pivotal role in the development of next-generation therapeutics.